N-(6-((2-(3-methoxyphenyl)-2-oxoethyl)thio)pyridazin-3-yl)furan-2-carboxamide

• IUPAC Name: N-[6-[2-(3-methoxyphenyl)-2-oxoethyl]sulfanylpyridazin-3-yl]furan-2-carboxamide
• InChI: InChI=1S/C18H15N3O4S/c1-24-13-5-2-4-12(10-13)14(22)11-26-17-8-7-16(20-21-17)19-18(23)15-6-3-9-25-15/h2-10H,11H2,1H3,(H,19,20,23)
• InChI Key: XPUNNUMLSJMLNX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)CSC2=NN=C(C=C2)NC(=O)C3=CC=CO3
• Molecular Formula: C18H15N3O4S
• Molecular Weight: 369.4 g/mol

Description

N-(6-((2-(3-methoxyphenyl)-2-oxoethyl)thio)pyridazin-3-yl)furan-2-carboxamide, also known as MP-124, is a novel compound that has been synthesized for scientific research purposes. It belongs to the class of pyridazinone derivatives and has been found to have potential therapeutic applications in various diseases.

Scientific Research Applications

• Synthesis of Novel Compounds : A study by Koza et al. (2013) reported the synthesis of novel compounds, including derivatives starting from methyl 2-(2-methoxy-2-oxoethyl)furan-3-carboxylate. This process involved multiple steps, including oxidation, cyclization, and hydrolysis, to form a range of fused pyridazinone skeletons and other derivatives (Koza et al., 2013).

• Anti-Protozoal Agents : In 2004, Ismail et al. explored the synthesis of dicationic imidazo[1,2-a]pyridines, including those with furan-2-yl substituents, as antiprotozoal agents. These compounds demonstrated strong DNA affinities and showed in vitro and in vivo activity against T. b. rhodesiense and P. falciparum, suggesting potential as anti-protozoal drugs (Ismail et al., 2004).

• Antioxidant, Antitumor, and Antimicrobial Activities : A 2015 study by Khalifa et al. described the synthesis of heterocyclic aryl monoazo organic compounds, including derivatives with furan-2-yl groups. These compounds exhibited significant antioxidant, antitumor, and antimicrobial activities, suggesting their potential for various biological applications (Khalifa et al., 2015).

• Amplifiers of Phleomycin Against E. coli : Brown and Cowden (1982) researched the use of compounds with furan-2-yl substituents as amplifiers of phleomycin against Escherichia coli, highlighting their potential role in enhancing antibiotic efficacy (Brown & Cowden, 1982).

• Anticancer Agents Targeting EGFR : Lan et al. (2017) synthesized N-(furan-2-ylmethyl)-1H-indole-3-carboxamide derivatives as potential anticancer agents targeting the epidemal growth factor receptor (EGFR). These compounds showed potent anticancer activities against various cancer cell lines, suggesting their potential as EGFR inhibitors (Lan et al., 2017).

• Anti-Inflammatory and Analgesic Agents : Abu‐Hashem et al. (2020) investigated novel derivatives for anti-inflammatory and analgesic activities, identifying compounds with high COX-2 selectivity and significant analgesic and anti-inflammatory effects (Abu‐Hashem et al., 2020).